5-Bromo-7-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-c]pyridine
Overview
Description
“5-Bromo-7-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-c]pyridine” is a complex organic compound. It contains a pyrrolopyridine core, which is a bicyclic structure consisting of a pyridine ring fused with a pyrrole ring . The molecule is substituted with bromo, chloro, and triisopropylsilyl groups .
Molecular Structure Analysis
The molecular structure of this compound can be deduced from its IUPAC name. It has a pyrrolo[2,3-c]pyridine core, with bromo and chloro substituents at the 5 and 7 positions, respectively. The 1 position is substituted with a triisopropylsilyl group .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrrolopyridines can undergo various reactions, including condensation with α-bromoketones .Scientific Research Applications
- Targeted Kinase Inhibitors : This compound’s structural features make it a potential scaffold for designing kinase inhibitors. Researchers can modify its substituents to create novel compounds that selectively inhibit specific kinases involved in diseases like cancer or inflammatory disorders .
- Antiviral Agents : Investigate its antiviral activity by assessing its effects on viral replication pathways. The triisopropylsilyl group may enhance bioavailability and metabolic stability .
- Organic Semiconductors : Explore its use as a building block for organic semiconductors. Its π-conjugated system could contribute to efficient charge transport in electronic devices like organic field-effect transistors (OFETs) .
- Photovoltaics : Investigate its potential as a donor material in organic solar cells. The bromine and chloro substituents may influence its optoelectronic properties .
- Bioorthogonal Chemistry : Utilize the triisopropylsilyl group for bioorthogonal labeling. It can react selectively with azide-functionalized biomolecules, enabling site-specific tagging in live cells .
- Cross-Coupling Reactions : Employ it as a halide substrate in palladium-catalyzed cross-coupling reactions. For instance, it can participate in Suzuki-Miyaura or Buchwald-Hartwig couplings to form C-C or C-N bonds .
- Fluorescent Derivatives : Introduce fluorophores to the molecule and study its photophysical properties. The resulting fluorescent probes could be useful for cellular imaging or studying protein-ligand interactions .
- Pesticide Research : Investigate its potential as a lead compound for developing novel pesticides. The pyrrolopyrimidine core may interact with essential enzymes in pests .
Medicinal Chemistry and Drug Development
Materials Science and Organic Electronics
Chemical Biology and Labeling
Catalysis and Synthetic Chemistry
Photophysics and Fluorescent Probes
Agrochemicals and Crop Protection
Future Directions
Mechanism of Action
Target of Action
Pyrrolopyridines are a class of compounds that have been studied for their potential biological activities. They are often used as building blocks in medicinal chemistry due to their ability to interact with various biological targets
Mode of Action
The mode of action would depend on the specific biological target of the compound. Pyrrolopyridines can interact with a variety of targets, and the specific interactions would depend on the structure of the compound and the target .
Biochemical Pathways
Again, this would depend on the specific target of the compound. Pyrrolopyridines can be involved in a variety of biochemical pathways due to their potential to interact with different biological targets .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure. Organosilicon compounds are generally considered to be stable and resistant to metabolic degradation, which can affect their bioavailability and distribution .
Result of Action
The molecular and cellular effects of the compound would depend on its specific mode of action and the biochemical pathways it affects .
Action Environment
Environmental factors such as temperature, pH, and the presence of other compounds can influence the stability and efficacy of a compound. For example, the compound’s storage temperature is suggested to be around +4°C .
properties
IUPAC Name |
(5-bromo-7-chloropyrrolo[2,3-c]pyridin-1-yl)-tri(propan-2-yl)silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24BrClN2Si/c1-10(2)21(11(3)4,12(5)6)20-8-7-13-9-14(17)19-16(18)15(13)20/h7-12H,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIWAAJIFPHPLFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)[Si](C(C)C)(C(C)C)N1C=CC2=CC(=NC(=C21)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24BrClN2Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50674073 | |
Record name | 5-Bromo-7-chloro-1-[tri(propan-2-yl)silyl]-1H-pyrrolo[2,3-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50674073 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
387.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1198096-80-8 | |
Record name | 5-Bromo-7-chloro-1-[tri(propan-2-yl)silyl]-1H-pyrrolo[2,3-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50674073 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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